Cas no 2228673-85-4 (3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one)

• Product Name: 3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one
• CAS No: 2228673-85-4
• MF: C₉H₈F₂N₂O₃
• MW: 230.168229103088
• CID: 6489876
• PubChem ID: 165967989
• Update Time: 2025-07-21

3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one
• EN300-1782176
• 2228673-85-4

• Inchi： 1S/C9H8F2N2O3/c10-6-4-8(13(15)16)7(11)3-5(6)9(14)1-2-12/h3-4H,1-2,12H2
• InChI Key： BYTWXTAUHFEUDG-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(CCN)=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.05029845g/mol
• Monoisotopic Mass: 230.05029845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.9Ų

Additional information on 3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one

Introduction to 3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one (CAS No. 2228673-85-4)

3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228673-85-4, features a unique structural framework comprising an amino group, a propanone moiety, and a phenyl ring substituted with fluorine and nitro functional groups. Such structural characteristics make it a promising candidate for further exploration in drug discovery and development.

The presence of both fluorine and nitro substituents in the phenyl ring imparts distinct electronic and steric properties to the molecule. Fluorine atoms are known for their ability to modulate metabolic stability and binding affinity, while nitro groups can serve as pharmacophores that enhance interaction with biological targets. The combination of these elements in 3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one suggests potential applications in designing novel therapeutic agents with improved efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological properties of such compounds with greater accuracy. Studies have indicated that the fluorinated nitrophenyl moiety in 3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one could interact with specific enzymes and receptors involved in various disease pathways. This has opened up avenues for investigating its role in treating conditions such as inflammation, cancer, and infectious diseases.

In the realm of medicinal chemistry, the synthesis of 3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one represents a significant achievement due to the complexity of its structure. The synthesis involves multiple steps, including functional group transformations and regioselective modifications, which require meticulous planning and execution. Researchers have employed advanced synthetic methodologies to optimize yield and purity, ensuring that the final product meets the stringent requirements for preclinical and clinical studies.

One of the most compelling aspects of 3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one is its potential as a building block for more complex drug molecules. By serving as a precursor or intermediate, this compound can be modified to generate derivatives with tailored pharmacological profiles. For instance, introducing additional functional groups or altering the substitution pattern on the phenyl ring could lead to compounds with enhanced bioavailability or reduced toxicity.

The pharmaceutical industry has shown particular interest in fluorinated aromatic compounds due to their favorable pharmacokinetic properties. 3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one aligns with this trend by incorporating fluorine atoms into its structure. These atoms can influence the molecule's solubility, permeability across biological membranes, and resistance to metabolic degradation. Such attributes are crucial for developing drugs that exhibit prolonged activity and minimal side effects.

Current research efforts are focused on evaluating the biological activity of 3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one through in vitro and in vivo studies. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in disease progression. For example, its interaction with proteases or kinases could disrupt signaling pathways that contribute to cancer cell proliferation or inflammation. Further investigation is warranted to elucidate its mechanism of action and therapeutic potential.

The synthesis and characterization of 3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one also highlight the importance of collaboration between synthetic chemists and biologists. By integrating expertise from different disciplines, researchers can accelerate the discovery process and translate laboratory findings into tangible medical benefits. This interdisciplinary approach is essential for addressing complex challenges in drug development and improving patient outcomes.

Looking ahead, the future prospects for 3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one appear promising as more data becomes available on its pharmacological properties. Advances in synthetic techniques may enable the production of larger quantities of this compound for industrial-scale applications. Additionally, collaborations with pharmaceutical companies could facilitate its transition from academic research to commercial development.

In conclusion,3-amino-1-(2,5-difluoro-4-nitrophenyl)propan-1-one (CAS No. 2228673-85-4) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activity make it a valuable asset for ongoing research efforts aimed at developing novel treatments for human diseases.